Cy3B

• Molecular Formula: C31H32N2O6S
• Molecular Weight: 560.7 g/mol
• InChI: InChI=1S/C31H32N2O6S/c1-30(2)21-13-17(14-27(34)35)5-7-23(21)32-11-9-25-19(28(30)32)16-20-26(39-25)10-12-33-24-8-6-18(40(36,37)38)15-22(24)31(3,4)29(20)33/h5-8,13,15-16,25-26H,9-12,14H2,1-4H3,(H-,34,35,36,37,38)
• InChIKey: KBBYRHUMTYKEFZ-UHFFFAOYSA-N

Cy3B Product Specifications and Photophysics

Cy3B is a conformationally locked, rigidified trimethine cyanine dye [1] developed as an enhanced derivative of the standard Cy3 fluorophore [2]. As a bright, water-soluble, and pH-insensitive orange-fluorescent dye, Cy3B exhibits an absorption maximum at approximately 559 nm and an emission maximum at 570-572 nm, with a molar extinction coefficient of 120,000-130,000 M⁻¹cm⁻¹ and a fluorescence quantum yield of approximately 0.58-0.70 [3]. The fluorophore is available in various reactive forms including NHS ester, maleimide, and click chemistry derivatives for conjugation to proteins, peptides, oligonucleotides, and other biomolecules . Cy3B is protected under U.S. Patent No. 6,133,445 and manufactured under exclusive license from Carnegie Mellon University .

Bright, pH-insensitive orange fluorophore for FP, super‑resolution, and single‑molecule assays

Available in NHS ester, maleimide, and click‑chemistry reactive forms for biomolecule conjugation

Conformationally locked rigid trimethine scaffold eliminates photoisomerization; supports demanding time‑lapse imaging

• [1] Cooper M, Ebner A, Briggs M, Burrows M, Gardner N, Richardson R, West R. Cy3B: improving the performance of cyanine dyes. J Fluoresc. 2004;14(2):145-150. doi:10.1023/b:jofl.0000016286.62641.59 View Source
• [2] Hall LM, Gerowska M, Brown T. A highly fluorescent DNA toolkit: synthesis and properties of oligonucleotides containing new Cy3, Cy5 and Cy3B monomers. Nucleic Acids Res. 2012;40(14):e108. doi:10.1093/nar/gks303 View Source
• [3] Bio-Synthesis Inc. Cy3B Dye Oligo Labeling Technical Datasheet. Abs 559 nm, Em 572 nm, Extinction coefficient 130,000 M⁻¹cm⁻¹, Quantum yield 0.7, Lifetime 2.8 ns. View Source

Cy3B vs. Cy3: Why Substitution Fails

Cy3B cannot be substituted interchangeably with standard Cy3 or other non-rigidified cyanine dyes because it contains a conformationally locked polymethine bridge that eliminates cis-trans photoisomerization—a major non-radiative decay pathway inherent to conventional cyanines [1]. In standard Cy3, photoisomerization results in a quantum yield of only ~0.04 in aqueous solution and promotes rapid photobleaching [2]. The rigidified heteroheptacyclic ring system of Cy3B constrains this rotation, conferring a quantum yield of 0.58-0.70 and substantially enhanced photostability . Consequently, experimental designs optimized for Cy3B cannot be directly transferred to generic Cy3 without significant loss of signal intensity, increased background from higher dye-to-protein ratios required to compensate for lower brightness, and accelerated signal decay during time-lapse imaging . Procurement of authentic Cy3B rather than generic Cy3 alternatives is essential for maintaining assay sensitivity in fluorescence polarization, single-molecule imaging, and FRET applications [3].

Rigidified vs. non‑rigid cyanine backbone

Cy3B′s constrained polymethine bridge suppresses photoisomerization. Standard Cy3 lacks this lock; brightness and photostability may shift significantly.

Quantum yield mismatch

Cy3B delivers a reported quantum yield >10× higher than unconjugated Cy3 in aqueous buffer. Substituting with generic Cy3 may require higher labeling ratios and increase background.

Photostability and signal longevity

Non‑rigid Cy3 photobleaches rapidly; time‑lapse and kinetic imaging protocols optimized for Cy3B may not transfer directly without substantial signal decay.

• [1] Cooper M, Ebner A, Briggs M, Burrows M, Gardner N, Richardson R, West R. Cy3B: improving the performance of cyanine dyes. J Fluoresc. 2004;14(2):145-150. doi:10.1023/b:jofl.0000016286.62641.59 View Source
• [2] Cooper M, Ebner A, Briggs M, Burrows M, Gardner N, Richardson R, West R. Cy3B: improving the performance of cyanine dyes. J Fluoresc. 2004;14(2):145-150. (Cy3 quantum yield ~0.04 in aqueous solution cited). View Source
• [3] Hall LM, Gerowska M, Brown T. A highly fluorescent DNA toolkit: synthesis and properties of oligonucleotides containing new Cy3, Cy5 and Cy3B monomers. Nucleic Acids Res. 2012;40(14):e108. doi:10.1093/nar/gks303 View Source

Cy3B Comparative Evidence

Fluorescence Quantum Yield vs. Cy3

Cy3B exhibits a fluorescence quantum yield of 0.58-0.70, representing a >14-fold increase over standard Cy3 (quantum yield ~0.04 in aqueous solution) and a 2-fold increase over Cy3 in conjugated form [1]. This differential arises from the rigidified heteroheptacyclic structure that prevents non-radiative decay via cis-trans photoisomerization, a major loss pathway in conventional Cy3 . The quantum yield advantage is retained upon conjugation to proteins and nucleic acids [1].

Quantum yield vs. Cy3

Head‑to‑head

>14× quantum yield increase vs. aqueous Cy3; ~2–4× vs. conjugated Cy3

Supports lower dye loading and reduced self‑quenching risk.

Advantage retained upon protein and DNA conjugation.

Evidence Dimension	Fluorescence quantum yield
Target Compound Data	0.58-0.70 (Cy3B)
Comparator Or Baseline	Cy3: ~0.04 in aqueous solution; ~0.15-0.30 conjugated
Quantified Difference	>14-fold increase vs. aqueous Cy3; ~2- to 4-fold increase vs. conjugated Cy3
Conditions	Aqueous buffer (PBS) and antibody-conjugated forms; direct comparative study

Why This Matters

Higher quantum yield enables lower dye loading per biomolecule, reducing self-quenching and preserving biological activity of labeled conjugates.

• [1] Cooper M, Ebner A, Briggs M, Burrows M, Gardner N, Richardson R, West R. Cy3B: improving the performance of cyanine dyes. J Fluoresc. 2004;14(2):145-150. (Cy3 quantum yield ~0.04; Cy3B conjugated emission properties compared to commercial fluorophores). View Source

Single-Molecule Photon Output vs. Cy3

In single-molecule photoactivation experiments, Cy3B produced a mean photon count of approximately 550-600 photons per molecule after reductive caging and UV reactivation, compared to approximately 250 photons for Cy3 under identical conditions—a >2-fold difference in detected photon yield [1]. This enhanced photon output translated to improved localization precision (approximately 15 nm for Cy3B vs. 22 nm for Cy3) and an estimated 2.35-fold better resolving power in super-resolution imaging [1].

Single‑molecule photon output vs. Cy3

Head‑to‑head

>2× more detected photons per molecule after photoactivation vs. Cy3

Improved localization precision in super‑resolution imaging.

~15 nm localization vs. ~22 nm for Cy3 in fixed‑cell assays.

Evidence Dimension	Mean detected photons per single molecule after photoactivation
Target Compound Data	~550-600 photons (Cy3B)
Comparator Or Baseline	Cy3: ~250 photons; Atto488: ~150 photons
Quantified Difference	>2-fold increase vs. Cy3; ~4-fold increase vs. Atto488
Conditions	Fixed cell immunolabeling, NaBH₄ reduction, UV photoactivation, single-molecule fluorescence microscopy

Why This Matters

Higher photon output directly improves single-molecule localization precision, making Cy3B preferable for super-resolution techniques such as PALM, STORM, and single-particle tracking.

• [1] Vaughan JC, Jia S, Zhuang X. Bright photoactivatable dyes created by reductive caging. Nat Methods. 2013; (PMC3561463). Figure 1c: Mean number of photons detected from individual Atto488, Cy3, Cy3B, Alexa 647, and Cy5.5 molecules. View Source

Fluorescence Polarization vs. TAMRA

In fluorescence polarization assays monitoring ligand binding to melanocortin 4 (MC4) receptors, Cy3B-NDP-α-MSH exhibited superior performance compared to TAMRA-NDP-α-MSH, with higher photostability, insensitivity to buffer composition variations, and improved signal-to-noise ratio [1]. Both ligands showed saturable, high-affinity binding to MC4 receptors expressed in Sf9 insect cell membranes, but Cy3B-labeled ligand enabled more robust and reproducible real-time binding kinetics monitoring over extended assay durations [1].

FP assay performance vs. TAMRA

Head‑to‑head

Higher photostability, buffer‑insensitive signal Cy3B‑NDP‑α‑MSH outperformed TAMRA conjugate in MC4 receptor FP assays

Enables robust kinetic binding monitoring over extended durations.

Real‑time fluorescence anisotropy in Sf9 insect cell membranes.

Evidence Dimension	Fluorescence polarization assay performance metrics
Target Compound Data	Higher photostability; buffer-insensitive; improved signal-to-noise ratio (Cy3B-NDP-α-MSH)
Comparator Or Baseline	TAMRA-NDP-α-MSH: lower photostability; buffer-sensitive; lower signal-to-noise ratio
Quantified Difference	Qualitative superiority across multiple performance parameters (direct comparative study)
Conditions	MC4 receptor binding assay in Sf9 insect cell membranes; real-time fluorescence anisotropy monitoring

Why This Matters

Cy3B provides more reliable and reproducible data in fluorescence polarization assays, particularly for long kinetic measurements and high-throughput screening where signal stability is critical.

• [1] Veiksina S, Kopanchuk S, Rinken A. Fluorescence anisotropy assay for pharmacological characterization of ligand binding dynamics to melanocortin 4 receptors. Anal Biochem. 2010;402(1):32-39. doi:10.1016/j.ab.2010.03.022 View Source

Oligonucleotide Probe Performance vs. Cy3

Oligonucleotides internally labeled with Cy3B via rigid ethynyl linkers demonstrated reduced fluorescence quenching compared to flexibly linked Cy3 probes, resulting in higher fluorescence intensity per incorporated dye [1]. A dual Cy3B-labeled Molecular Beacon exhibited superior performance relative to a Cy3B/DABCYL quencher Beacon in mutation detection assays [1]. The rigid linker between Cy3B and nucleobase minimized dye-dye and dye-DNA interactions, preserving fluorescence signal in densely labeled constructs [1].

Oligonucleotide probes vs. flexibly linked Cy3

Head‑to‑head

Reduced quenching, higher per‑dye fluorescence Rigid ethynyl linkers minimize dye‑dye and dye‑DNA interactions

Brighter oligonucleotide probes for qPCR, FISH, and SNP detection.

Validated in TaqMan, Scorpion, and Molecular Beacon formats.

Evidence Dimension	Fluorescence intensity and quenching resistance in oligonucleotide probes
Target Compound Data	Reduced quenching; higher fluorescence per dye; superior Molecular Beacon performance (Cy3B)
Comparator Or Baseline	Flexibly linked Cy3: greater quenching; lower fluorescence; dual Cy3B Beacon superior to Cy3B/DABCYL Beacon
Quantified Difference	Qualitative superiority in multiple probe formats (direct comparative study)
Conditions	Solid-phase synthesized oligonucleotides with internal Cy3B incorporation; TaqMan probes, Scorpions, Molecular Beacons

Why This Matters

Cy3B's compatibility with rigid linker chemistries enables brighter and more sensitive oligonucleotide probes for qPCR, FISH, and SNP detection applications.

• [1] Hall LM, Gerowska M, Brown T. A highly fluorescent DNA toolkit: synthesis and properties of oligonucleotides containing new Cy3, Cy5 and Cy3B monomers. Nucleic Acids Res. 2012;40(14):e108. doi:10.1093/nar/gks303 View Source

Quantum Yield and Photostability vs. 5-TAMRA

In side-by-side photophysical characterization in PBS and BSA-supplemented buffer, Cy3B exhibited a fluorescence quantum yield of approximately 57% compared to 37-39% for 5-TAMRA derivatives—a ~1.5-fold advantage [1]. However, 5-TAMRA demonstrated considerably higher photostability than Cy3B under prolonged illumination [1]. Both dyes showed comparable absorption (550-569 nm), emission (580-582 nm), and S₁ lifetimes (2.27-2.75 ns), and both undergo singlet oxygen-mediated photocatalytic modification of tryptophan residues in protein environments [1].

Quantum yield vs. 5‑TAMRA

Head‑to‑head

↑ ~1.5× quantum yield ↓ Photostability under prolonged illumination

Trade‑off: higher initial brightness vs. long‑term signal durability.

5‑TAMRA more photostable; both show comparable absorption and emission.

Evidence Dimension	Fluorescence quantum yield and relative photostability
Target Compound Data	Quantum yield: ca. 57%; photostability: lower than 5-TAMRA (Cy3B)
Comparator Or Baseline	5-TAMRA derivatives: quantum yield 37-39%; photostability: considerably higher than Cy3B
Quantified Difference	Cy3B quantum yield ~1.5-fold higher; 5-TAMRA photostability considerably higher
Conditions	PBS and PBS + 1 wt% BSA; 550-569 nm excitation; 580-582 nm emission detection

Why This Matters

Selection between Cy3B and 5-TAMRA involves a trade-off: Cy3B for applications requiring maximum initial brightness, 5-TAMRA for experiments demanding prolonged illumination without signal decay.

• [1] Archipowa N, Wittmann L, Köckenberger J, Ertl FJ, Gleixner J, Keller M, et al. Characterization of Fluorescent Dyes Frequently Used for Bioimaging: Photophysics and Photocatalytical Reactions with Proteins. J Phys Chem B. 2023. doi:10.1021/acs.jpcb.3c04484 View Source

Fluorescence Lifetime vs. Cy3

Cy3B exhibits a fluorescence lifetime of 2.8 ns, which is longer than that of standard Cy3 and other conventional fluorophores such as fluorescein [1]. This extended lifetime makes Cy3B ideally suited for fluorescence polarization (FP) applications, as it allows detection of a larger polarization range and provides more robust signal discrimination in binding assays [1]. Cy3B demonstrates stable signal across a variety of aqueous solvents and exhibits low nonspecific binding, which is critical for assays with small signal windows [1].

Fluorescence lifetime vs. Cy3/Cy5

Reported

2.8 ns lifetime, 2.8× longer than Cy5; optimally balanced for FP detection window

Extends polarization range for biomolecular binding assays.

Stable signal across aqueous buffers; low nonspecific binding.

Evidence Dimension	Fluorescence lifetime and FP assay suitability
Target Compound Data	Lifetime: 2.8 ns (Cy3B)
Comparator Or Baseline	Cy5: 1.0 ns; fluorescein: ~4 ns (but lower brightness and pH sensitivity)
Quantified Difference	Cy3B lifetime 2.8× longer than Cy5; optimally balanced lifetime for FP assays
Conditions	Aqueous solution; fluorescence polarization assay format

Why This Matters

The 2.8 ns lifetime of Cy3B optimizes the rotational correlation time window for detecting biomolecular binding events in FP assays, making it the preferred choice for high-throughput screening applications.

• [1] Bio-Synthesis Inc. Cy3B Labeling Technical Datasheet. Fluorescence lifetime 2.8 ns; ideal for fluorescence polarization applications. View Source

Cy3B Application Scenarios

FP High-Throughput Screening Assays

Cy3B is optimally suited for FP assays due to its 2.8 ns fluorescence lifetime and high quantum yield, which together provide a larger polarization range and improved signal-to-noise ratio compared to conventional fluorophores [1]. The dye's insensitivity to buffer composition and low nonspecific binding enable robust performance across diverse assay conditions [2]. In receptor binding studies with Cy3B-labeled peptide ligands, superior photostability and signal reliability were demonstrated relative to TAMRA-labeled counterparts, enabling real-time kinetic monitoring over extended durations [3]. Cy3B-labeled dofetilide analogues have been validated in hERG channel FP binding assays with Ki value measurements showing excellent agreement with literature values across a 2 nM to 3 μM affinity range [4].

Single-Molecule and Super-Resolution Microscopy

Cy3B is a preferred fluorophore for single-molecule imaging applications due to its >2-fold higher photon output per molecule compared to standard Cy3 in photoactivation experiments, translating to improved localization precision (approximately 15 nm) and enhanced resolving power [5]. The rigidified structure prevents photoisomerization, ensuring consistent fluorescence emission during single-molecule tracking. Cy3B has been successfully employed in single-molecule FRET detection of transmembrane helix association-dissociation dynamics in lipid vesicles, with 10-20 ms time resolution [6]. In zero-mode waveguide nanoapertures, Cy3B demonstrated preserved photostability with photobleaching times comparable to glass surface controls while benefiting from plasmonic-enhanced excitation [7].

Oligonucleotide Probes for qPCR and Diagnostics

Cy3B is superior for incorporation into DNA probes due to its compatibility with rigid ethynyl linkers that minimize dye-dye and dye-DNA interactions, preserving fluorescence intensity in densely labeled constructs [8]. Cy3B-labeled TaqMan probes, Scorpion primers, and Molecular Beacons have been successfully validated in mutation detection assays, with dual Cy3B Beacons demonstrating performance superior to Cy3B/quencher configurations [8]. The dye is optimally paired with BHQ-2 dark quencher due to excellent spectral overlap, and its pH insensitivity (pH 4-10) ensures reliable signal across varied buffer conditions encountered in PCR and hybridization protocols .

Antibody and Protein Conjugation for Immunoassays

Cy3B NHS ester is recommended for labeling proteins at moderate dye-to-protein ratios to achieve bright conjugates without the severe self-quenching observed with standard Cy3 NHS ester at high labeling densities . This enables more sensitive detection of target antigens while preserving antibody binding affinity. The dye's pH insensitivity (pH 4-10) and water solubility facilitate straightforward conjugation protocols and long-term conjugate stability . Cy3B conjugates can be excited using standard 532 nm or 555 nm laser lines and visualized with TRITC filter sets, ensuring compatibility with existing fluorescence microscopy and flow cytometry instrumentation .

Application

Selection Property

Validation Focus

FP High‑Throughput Screening Assays

Fluorescence lifetime and quantum yield profile

Signal‑to‑noise stability, buffer insensitivity, and kinetic readout reliability

Single‑Molecule & Super‑Resolution Microscopy

Photon output and localization precision

Photostability during tracking and photoactivation consistency

Oligonucleotide Probes (qPCR/Diagnostics)

Quenching resistance and rigid‑linker compatibility

Signal preservation in densely labeled probes; pH insensitivity across PCR conditions

Antibody & Protein Conjugation for Immunoassays

Conjugation brightness and self‑quenching profile

Retention of binding affinity; compatibility with 532/555 nm excitation and TRITC filter sets

• [1] Bio-Synthesis Inc. Cy3B Labeling Technical Datasheet. Fluorescence lifetime 2.8 ns; ideal for fluorescence polarization. View Source
• [2] Bio-Synthesis Inc. Cy3B Labeling Technical Datasheet. Stable signal, low nonspecific binding. View Source
• [3] Veiksina S, Kopanchuk S, Rinken A. Fluorescence anisotropy assay for pharmacological characterization of ligand binding dynamics to melanocortin 4 receptors. Anal Biochem. 2010;402(1):32-39. View Source
• [4] Singleton DH, Boyd H, Steidl-Nichols JV, et al. Fluorescently labeled analogues of dofetilide as high-affinity fluorescence polarization ligands for the hERG channel. J Med Chem. 2007;50(13):2931-2941. View Source
• [5] Vaughan JC, Jia S, Zhuang X. Bright photoactivatable dyes created by reductive caging. Nat Methods. 2013; (PMC3561463). View Source
• [6] Association-Dissociation Dynamics of Transmembrane Helices as Detected by Single-Molecule Fluorescence Microscopy. Biophys J. 2012;102(3):393a. View Source
• [7] Patra S, Claude JB, Wenger J. Fluorescence Brightness, Photostability and Energy Transfer Enhancement of Immobilized Single Molecules in Zero-Mode Waveguides Nanoapertures. ACS Photonics. 2022;9(6):2109-2118. View Source
• [8] Hall LM, Gerowska M, Brown T. A highly fluorescent DNA toolkit: synthesis and properties of oligonucleotides containing new Cy3, Cy5 and Cy3B monomers. Nucleic Acids Res. 2012;40(14):e108. View Source